Cas no 56140-47-7 (Benzene, 2-(1,1-dimethylethyl)-1,3,5-trinitro-)

Benzene, 2-(1,1-dimethylethyl)-1,3,5-trinitro- structure
56140-47-7 structure
Product Name:Benzene, 2-(1,1-dimethylethyl)-1,3,5-trinitro-
CAS No:56140-47-7
MF:C10H11N3O6
MW:269.210842370987
CID:349691
PubChem ID:17833101
Update Time:2025-04-19

Benzene, 2-(1,1-dimethylethyl)-1,3,5-trinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-(1,1-dimethylethyl)-1,3,5-trinitro-
    • 2-tert-butyl-1,3,5-trinitrobenzene
    • DTXSID30591178
    • SCHEMBL4926322
    • 56140-47-7
    • Inchi: 1S/C10H11N3O6/c1-10(2,3)9-7(12(16)17)4-6(11(14)15)5-8(9)13(18)19/h4-5H,1-3H3
    • InChI Key: YGVVDCMQPYJUJN-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=C(C=1C(C)(C)C)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 269.06483
  • Monoisotopic Mass: 269.06478508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • PSA: 129.42
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